Cas no 2229124-79-0 (2-(3-ethyloxetan-3-yl)oxyethan-1-amine)

• Product Name: 2-(3-ethyloxetan-3-yl)oxyethan-1-amine
• CAS No: 2229124-79-0
• MF: C₇H₁₅NO₂
• MW: 145.199502229691
• CID: 6396452
• PubChem ID: 165756918
• Update Time: 2025-06-08

2-(3-ethyloxetan-3-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethyloxetan-3-yl)oxyethan-1-amine
• 2-[(3-ethyloxetan-3-yl)oxy]ethan-1-amine
• 2229124-79-0
• EN300-1814836

• Inchi： 1S/C7H15NO2/c1-2-7(5-9-6-7)10-4-3-8/h2-6,8H2,1H3
• InChI Key： DVDOAFNZDSVXGK-UHFFFAOYSA-N
• SMILES： O1CC(CC)(C1)OCCN

Computed Properties

• Exact Mass: 145.110278721g/mol
• Monoisotopic Mass: 145.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 44.5Ų

Additional information on 2-(3-ethyloxetan-3-yl)oxyethan-1-amine

Comprehensive Overview of 2-(3-ethyloxetan-3-yl)oxyethan-1-amine (CAS No. 2229124-79-0): Properties, Applications, and Industry Insights

The compound 2-(3-ethyloxetan-3-yl)oxyethan-1-amine (CAS No. 2229124-79-0) is a specialized amine derivative featuring an oxetane ring, a structural motif increasingly valued in modern organic synthesis and material science. Its unique molecular architecture, combining an ethyl-substituted oxetane with an ethoxyamine side chain, offers versatile reactivity for applications ranging from pharmaceutical intermediates to polymeric crosslinkers. This article explores its physicochemical properties, synthetic utility, and alignment with trending research areas like green chemistry and bio-based materials.

Recent interest in 2-(3-ethyloxetan-3-yl)oxyethan-1-amine has surged due to its role in click chemistry applications, particularly in bioconjugation and drug delivery systems. The oxetane moiety provides steric stability while maintaining reactivity for ring-opening reactions, a feature exploited in targeted therapeutics. Industry searches for "low-toxicity amine modifiers" and "high-performance epoxy resins" frequently intersect with this compound's capabilities, as it enables covalent surface functionalization without harsh catalysts.

From a sustainability perspective, 2229124-79-0 aligns with the demand for VOC-reducing additives in coatings and adhesives. Its polar yet hydrophobic nature makes it valuable for waterborne formulations, addressing regulatory shifts toward eco-friendly industrial chemistry. Analytical studies confirm its thermal stability up to 180°C, supporting use in high-temperature composites – a key consideration for electric vehicle battery components and aerospace materials.

The synthetic flexibility of 2-(3-ethyloxetan-3-yl)oxyethan-1-amine enables diverse derivatization pathways. Researchers highlight its efficiency in Mannich reactions and as a ligand precursor for transition metal complexes. These attributes respond to frequent queries about "multifunctional building blocks" in medicinal chemistry forums. Notably, its balanced lipophilicity (LogP ~0.9) enhances membrane permeability in bioactive molecule design, while the primary amine group facilitates peptide coupling and polymer grafting.

Emerging applications in 3D printing resins leverage the compound's photopolymerization kinetics. The oxetane-amine synergy accelerates curing under UV-LED irradiation, a hot topic in "rapid prototyping chemistry" discussions. Safety evaluations indicate favorable toxicological profiles compared to traditional amine hardeners, making it a candidate for medical device coatings. This positions CAS 2229124-79-0 as a solution for "biocompatible surface modification" challenges.

Supply chain analytics reveal growing procurement of 2229124-79-0 for electronic encapsulation materials, driven by the 5G infrastructure boom. Its dielectric properties (ε~3.2 at 1MHz) and moisture resistance meet stringent requirements for semiconductor underfills. Furthermore, the compound's compatibility with silicones answers frequent industry inquiries about "hybrid material compatibilizers".

In conclusion, 2-(3-ethyloxetan-3-yl)oxyethan-1-amine represents a next-generation functional amine with cross-disciplinary relevance. Its structural hybridity bridges gaps between small-molecule pharmaceuticals and advanced material science, while performance data substantiate its role in addressing contemporary challenges like energy-efficient curing and miniaturized electronics protection. Ongoing research continues to expand its utility in nanotechnology and sustainable manufacturing paradigms.